5-methyl-1-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 5-methyl-1-[(5-methyl-3-nitropyrazol-1-yl)methyl]-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C10H10F3N5O2/c1-6-3-8(10(11,12)13)14-16(6)5-17-7(2)4-9(15-17)18(19)20/h3-4H,5H2,1-2H3
• InChI Key: REPOTRCLFDQHMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CN2C(=CC(=N2)[N+](=O)[O-])C)C(F)(F)F
• Molecular Formula: C10H10F3N5O2
• Molecular Weight: 289.21 g/mol

Description

Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole forms the core of various important biological compounds like Celecoxib (used to treat arthritis) and Rimonabant (an anti-obesity drug).

Synthesis Analysis

The synthesis of pyrazole compounds often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds. Various other methods such as the reaction of hydrazones with α-haloketones or the cyclization of β-diketones with hydrazine are also used.

Molecular Structure Analysis

Pyrazole is a five-membered ring with two nitrogen atoms. In terms of electronic structure, pyrazoles are aromatic, as the ring forms a planar system of delocalized π electrons.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including N-alkylation and N-acylation. They can also react with electrophiles at the carbon between the nitrogen atoms.

Physical And Chemical Properties Analysis

Pyrazoles are typically crystalline solids that are moderately soluble in water. They are weak bases, and their basicity can be enhanced through the introduction of electron-donating groups.

Mechanism of Action

The mechanism of action of pyrazole-containing drugs depends on their specific chemical structure and the target they interact with. For example, Celecoxib acts by selectively inhibiting the COX-2 enzyme, reducing pain and inflammation.

Safety and Hazards

Like all chemicals, pyrazoles should be handled with care. The specific safety and hazard information would depend on the particular pyrazole compound.

Future Directions

Pyrazole derivatives have been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer activities. Therefore, the development of new pyrazole-based drugs is a promising area of research.